2-(1-((4-(Trifluoromethoxy)phenyl)sulfonyl)azetidin-3-yl)-1,2,3,4-tetrahydroisoquinoline
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Overview
Description
This compound is a versatile chemical with potential applications in scientific research. It contains a trifluoromethoxy group, which is a key structural motif in active agrochemical and pharmaceutical ingredients .
Synthesis Analysis
The synthesis of similar compounds involves the use of trifluoromethylpyridines (TFMP) and its derivatives . Two procedures for the preparation of 6-(trifluoromethyl)pyridin-2(1H)-one have been reported: a cyclocondensation method starting from (E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one and direct fluorination of 2-picoline through a chlorine/fluorine exchange reaction .Molecular Structure Analysis
The molecular structure of this compound is complex and intriguing. It includes a trifluoromethoxy group attached to a phenyl ring, which is further connected to an azetidine ring.Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be influenced by the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are likely influenced by the presence of the trifluoromethoxy group . Fluorine-containing compounds are known for their unique properties, such as a small van der Waals radius and high electronegativity .Scientific Research Applications
Synthesis and Structural Analysis
- Research has been focused on the synthesis of azetidinones and their derivatives, highlighting the significance of sulfonamide rings and azetidin-3-yl motifs in medicinal chemistry. These structures are key components in several naturally occurring alkaloids and have shown a wide range of biological and pharmacological activities. A study reported the efficient synthesis of substituted azetidinones derived from the dimer of Apremilast, indicating their potential in drug design and pharmaceutical applications (Jagannadham et al., 2019).
Biological Activities and Applications
- The incorporation of azetidinone and tetrahydroisoquinoline motifs into compounds has been explored for their antibacterial, antitubercular, and antimicrobial activities. For example, new pyrimidine-azetidinone analogues were synthesized and tested for their antioxidant, in vitro antimicrobial, and antitubercular activities, demonstrating the potential of these compounds in combating various bacterial and fungal infections, as well as mycobacterium tuberculosis (Chandrashekaraiah et al., 2014).
Chemical Properties and Reactions
- The chemical reactivity and applications of compounds containing azetidin-3-yl and tetrahydroisoquinoline units have been investigated in the context of Diels–Alder reactions, demonstrating their versatility in organic synthesis. These studies provide insights into the regioselective and intramolecular reactions leading to the formation of complex heterocyclic compounds, which are of interest for developing new pharmaceutical agents (Consonni et al., 1996).
Anticancer Applications
- The synthesis of substituted 1,2,3,4-tetrahydroisoquinolines as anticancer agents has been a focus of recent research, indicating the role of tetrahydroisoquinoline derivatives in the development of novel and safer anticancer drugs. These compounds have been evaluated for their cytotoxicity against various cancer cell lines, highlighting their potential in cancer therapy (Redda et al., 2010).
Future Directions
Properties
IUPAC Name |
2-[1-[4-(trifluoromethoxy)phenyl]sulfonylazetidin-3-yl]-3,4-dihydro-1H-isoquinoline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19F3N2O3S/c20-19(21,22)27-17-5-7-18(8-6-17)28(25,26)24-12-16(13-24)23-10-9-14-3-1-2-4-15(14)11-23/h1-8,16H,9-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRXHKPMVGRTAPA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C3CN(C3)S(=O)(=O)C4=CC=C(C=C4)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19F3N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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